Cas no 2097967-46-7 (1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol)

1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol is a specialized heterocyclic compound featuring both an azidoethyl group and a trifluoromethyl substituent on a pyrazole scaffold. This structure imparts unique reactivity, making it valuable in click chemistry applications, particularly in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, which can be advantageous in medicinal chemistry and agrochemical research. The hydroxyl group at the 5-position offers additional functionalization potential, enabling further derivatization. This compound is particularly useful as a building block for synthesizing complex molecules, including pharmaceuticals, materials, and bioconjugates, where precise molecular modifications are required. Its stability and versatility make it a practical choice for advanced synthetic applications.
1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol structure
2097967-46-7 structure
Product name:1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
CAS No:2097967-46-7
MF:C6H6F3N5O
MW:221.139950275421
CID:4771724

1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(2-azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
    • 2-(2-azidoethyl)-5-(trifluoromethyl)-1H-pyrazol-3-one
    • 1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
    • Inchi: 1S/C6H6F3N5O/c7-6(8,9)4-3-5(15)14(12-4)2-1-11-13-10/h3,12H,1-2H2
    • InChI Key: PPSRASAZTFBCGI-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(N(CCN=[N+]=[N-])N1)=O)(F)F

Computed Properties

  • Exact Mass: 221.05244432 g/mol
  • Monoisotopic Mass: 221.05244432 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.7
  • Molecular Weight: 221.14

1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2198-6226-1g
1-(2-azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
2097967-46-7 95%+
1g
$466.0 2023-09-06
Life Chemicals
F2198-6226-10g
1-(2-azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
2097967-46-7 95%+
10g
$1957.0 2023-09-06
Life Chemicals
F2198-6226-5g
1-(2-azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
2097967-46-7 95%+
5g
$1398.0 2023-09-06
TRC
A116996-1g
1-(2-azidoethyl)-3-(trifluoromethyl)-1h-pyrazol-5-ol
2097967-46-7
1g
$ 660.00 2022-06-08
TRC
A116996-100mg
1-(2-azidoethyl)-3-(trifluoromethyl)-1h-pyrazol-5-ol
2097967-46-7
100mg
$ 115.00 2022-06-08
Life Chemicals
F2198-6226-0.25g
1-(2-azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
2097967-46-7 95%+
0.25g
$419.0 2023-09-06
Life Chemicals
F2198-6226-0.5g
1-(2-azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
2097967-46-7 95%+
0.5g
$442.0 2023-09-06
Life Chemicals
F2198-6226-2.5g
1-(2-azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol
2097967-46-7 95%+
2.5g
$932.0 2023-09-06
TRC
A116996-500mg
1-(2-azidoethyl)-3-(trifluoromethyl)-1h-pyrazol-5-ol
2097967-46-7
500mg
$ 435.00 2022-06-08

Additional information on 1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol

Comprehensive Overview of 1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol (CAS No. 2097967-46-7)

The compound 1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol (CAS No. 2097967-46-7) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This molecule combines a pyrazole core with an azidoethyl side chain and a trifluoromethyl group, making it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its role in click chemistry reactions, where the azide functionality enables efficient conjugation with alkynes.

In the context of modern drug discovery, 1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol is often explored for its potential as a bioactive scaffold. The presence of the trifluoromethyl group is known to enhance metabolic stability and lipophilicity, which are critical factors in the development of new therapeutic agents. Additionally, the azido moiety allows for facile incorporation into larger molecular architectures, making it a valuable tool for medicinal chemists.

Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of compounds like 1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol. Machine learning models are increasingly being used to predict the reactivity and biological activity of such molecules, reducing the time and cost associated with traditional trial-and-error approaches. This aligns with the growing demand for sustainable chemistry and green synthesis methods, where efficiency and minimal waste are prioritized.

Another area of interest is the application of this compound in material science. The azide group can participate in polymerization reactions, leading to the formation of novel polymers with tailored properties. These materials are being investigated for use in flexible electronics, biodegradable packaging, and even 3D printing technologies. The trifluoromethyl group also contributes to the thermal and chemical stability of these materials, making them suitable for demanding environments.

From a synthetic perspective, the preparation of 1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol involves multi-step organic transformations, often starting from commercially available pyrazole derivatives. Optimizing the yield and purity of this compound is a topic of ongoing research, with a focus on catalyst-free and solvent-free conditions to align with green chemistry principles. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize the compound and ensure its quality.

In summary, 1-(2-Azidoethyl)-3-(trifluoromethyl)-1H-pyrazol-5-ol (CAS No. 2097967-46-7) is a multifaceted compound with broad applicability across various scientific disciplines. Its unique combination of functional groups makes it a valuable asset in drug discovery, material science, and synthetic chemistry. As research continues to uncover new uses for this molecule, its significance in both academic and industrial settings is expected to grow.

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